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Compound of Interest

Compound Name: 1,3-Diaminopentane

Cat. No.: B1584249

Introduction

The removal of acidic gases, primarily hydrogen sulfide (H2S) and carbon dioxide (CO2), from
natural gas and other industrial gas streams is a critical process in the energy and chemical
industries. This process, commonly known as sour gas sweetening, is essential to prevent
corrosion in pipelines and equipment, meet sales gas quality specifications, and comply with
environmental regulations. Aqueous alkanolamine solutions are widely used as solvents in
these gas treating processes due to their reactivity with acid gases.

1,3-Diaminopentane (also known as 1,3-Pentanediamine or DYTEK® EP diamine) is a
divalent amine that has been identified as a potential solvent for sour gas, syngas, and stack
gas treatment.[1] Its chemical structure, featuring two amine groups, suggests a high capacity
for capturing acid gases. As a diamine, it can offer unique properties in terms of reaction
kinetics and absorption capacity compared to more common monoamines like
monoethanolamine (MEA) or tertiary amines like methyldiethanolamine (MDEA).

This document provides detailed application notes and experimental protocols for researchers
and scientists interested in evaluating 1,3-diaminopentane as a solvent for sour gas
treatment. While specific performance data in the public literature is scarce, the following
sections provide illustrative data based on the expected behavior of similar diamines, along
with standardized protocols for its evaluation.

Physicochemical Properties of 1,3-Diaminopentane
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A summary of the key physical and chemical properties of 1,3-diaminopentane is presented in
Table 1. These properties are essential for designing and modeling an acid gas removal unit.

Property Value Reference
Molecular Formula CsH1aN2 [2][3]
Molecular Weight 102.18 g/mol [2][3]
Boiling Point 164 °C [41[5]
Melting Point -121 °C [4115]
Density 0.855 g/mL at 25 °C [1][4]
Viscosity 1.89 cP at 25 °C [1]
Solubility in Water Miscible [1]

lllustrative Performance Data

The following table summarizes hypothetical, yet realistic, performance data for an aqueous
solution of 1,3-diaminopentane in sour gas treating applications. This data is intended to serve
as a benchmark for comparison during experimental evaluations.
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Performance Metric

lllustrative Value

Conditions

COz2 Rich Loading

0.8 - 1.2 mol CO2 / mol amine

30 wt% aqueous solution, 40
°C, 15% CO: in feed gas

COz2 Lean Loading

0.1 - 0.3 mol COz2 / mol amine

After regeneration at 120 °C

H2S Rich Loading

0.9 - 1.1 mol H2S / mol amine

30 wt% aqueous solution, 40
°C, 1% H2S in feed gas

H2S Lean Loading

< 0.01 mol H2S / mol amine

After regeneration at 120 °C

Cyclic Capacity (COz) **

0.6 - 0.9 mol CO2 / mol amine

Calculated from rich and lean

loadings

Selectivity (H2S/CO2) **

Moderate to High

Dependent on operating

conditions

Absorption Rate

Fast

Due to the presence of primary

amine groups

Experimental Protocols

This section outlines a detailed methodology for the experimental evaluation of 1,3-

diaminopentane as a sour gas treatment solvent.

Materials and Reagents

e 1,3-Diaminopentane (>98% purity)

e Deionized water

e Sour gas components: CO2z (299.9%), HzS (in a balance of N2 or CH4), N2 (=99.9%), CHa

(299.9%)

o Standard analytical reagents for titration (e.g., hydrochloric acid, sodium hydroxide)

 Inert materials for constructing the experimental setup (e.g., stainless steel, glass)

Experimental Setup
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Atypical lab-scale sour gas treatment unit consists of an absorber and a stripper (regenerator)
column, as depicted in the workflow diagram below.

e Absorber: A packed or tray column where the sour gas comes into contact with the lean
amine solution.

o Stripper (Regenerator): A column equipped with a reboiler to heat the rich amine solution,
releasing the absorbed acid gases.

e Pumps: To circulate the lean and rich amine solutions.

o Heat Exchanger: To cool the lean amine before it enters the absorber and preheat the rich
amine before the stripper.

e Gas Mass Flow Controllers: To precisely control the flow rates of the feed gas components.
e Gas Chromatograph (GC): For analyzing the composition of the inlet and outlet gas streams.

 Liquid Sampling Ports: To collect samples of the rich and lean amine for analysis.

Experimental Workflow Diagram
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Experimental Workflow for Amine Solvent Evaluation

Solvent Preparation
(Aqueous 1,3-Diaminopentane)

:

System Setup & Leak Test

:

Absorption Experiment
(Counter-current flow of gas and solvent)

N

Rich Amine Sampling

(Liquid Analysis)
Gas Sampling & Analysis Regeneration (Stripping)
(Inlet vs. Outlet) (Heating rich amine in stripper)

:

Lean Amine Sampling
(Liquid Analysis)

:

Data Analysis
(Loading, Capacity, Rate, Selectivity)
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Reaction Pathways of 1,3-Diaminopentane with CO2 and H2S

Reaction with CO2 Reaction with H2S
1,3-Diaminopentane 1,3-Diaminopentane
(R(NH2)2) coz (R(NH2)2) Hes
COo2 +2C02 + 2H20 + 2H2S

Carbamate Formation
(R(NH2)NHCOO-) + H+

Bicarbonate Formation Hydrosulfide Salt Formation
(R(NH3+)2) + 2HCO3- (R(NH3+)2) + 2HS-

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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